Cas no 2679920-17-1 ((2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2679920-17-1
• MF: C₁₈H₁₆BrNO₄
• MW: 390.227944374084
• CID: 5619549
• PubChem ID: 165926758
• Update Time: 2025-08-05

(2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-28302588
• 2679920-17-1
• (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C18H16BrNO4/c19-9-16(17(21)22)20-18(23)24-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： GDMPBTMSVLRCOU-MRXNPFEDSA-N
• SMILES： BrC[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 389.02627g/mol
• Monoisotopic Mass: 389.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 570.8±50.0 °C(Predicted)
• pka: 3.12±0.10(Predicted)

Additional information on (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2679920-17-1)

(2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2679920-17-1, belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of enzyme inhibition and molecular recognition.

The molecular structure of (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid incorporates several key functional groups that contribute to its biological activity. The presence of a bromo substituent at the 3-position of the propanoic acid moiety enhances its reactivity and binding affinity, while the fluoren-9-yl methoxycarbonyl group serves as a protecting group for the amino function, allowing for controlled release in biological systems. This dual functionality makes it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have shown that (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibits high affinity for certain enzymes involved in metabolic pathways relevant to cancer and inflammation. The stereochemistry at the 2-position, specifically the (S)-configuration, plays a crucial role in determining its pharmacological properties, ensuring optimal binding and efficacy.

In vitro studies have demonstrated that this compound can modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in disease states. The bromo substituent facilitates interactions with hydrophobic pockets within these enzymes, while the fluoren-9-yl methoxycarbonyl group provides a steric hindrance that prevents off-target effects. These characteristics make it a valuable scaffold for designing novel therapeutic agents.

The synthesis of (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multi-step organic reactions, including protection-deprotection strategies and stereocontrolled transformations. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for subsequent biological evaluation. Researchers have leveraged techniques such as chiral resolution and asymmetric synthesis to obtain enantiomerically pure forms of this compound, further enhancing its potential as a drug candidate.

Current research is focused on exploring the pharmacokinetic properties of this compound to optimize its delivery and bioavailability. Preclinical studies are underway to assess its efficacy and safety profiles in animal models. The findings from these studies will provide critical insights into its potential as a therapeutic agent and guide future clinical development efforts.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel compounds with desired pharmacological properties. By analyzing large datasets of chemical structures and biological activities, researchers can predict the potential efficacy of (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid against various disease targets. This approach has led to the discovery of new analogs with improved potency and selectivity.

The role of this compound in targeted therapy is particularly promising. Its ability to selectively interact with specific biological targets while minimizing side effects aligns with the growing demand for personalized medicine. By tailoring molecular structures to address individual patient needs, therapies can be more effective and less toxic.

The development of novel analytical techniques has also contributed to a deeper understanding of the behavior of this compound in biological systems. Mass spectrometry, nuclear magnetic resonance spectroscopy, and high-performance liquid chromatography are among the tools used to characterize its interactions with proteins and other biomolecules. These studies provide valuable data for refining drug design strategies.

In conclusion, (2S)-3-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2679920-17-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic approaches.